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Compound of Interest

Compound Name: 2-Methyl-4-pentenal

Cat. No.: B1615568

An In-depth Technical Guide to 2-Methyl-4-pentenal

Introduction

2-Methyl-4-pentenal, with the CAS number 5187-71-3, is an organic compound classified as
an unsaturated aldehyde.[1][2] Its chemical structure, containing both an alkene and an
aldehyde functional group, makes it a versatile intermediate in organic synthesis. This guide
provides a comprehensive overview of its chemical and physical properties, synthesis
protocols, and applications, tailored for researchers, scientists, and professionals in drug
development.

Chemical and Physical Properties

The fundamental properties of 2-Methyl-4-pentenal are summarized below. These properties
are crucial for its handling, storage, and application in experimental settings.

Table 1: Physicochemical Properties of 2-Methyl-4-pentenal
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Property

Value

CAS Number

5187-71-3[1]

Molecular Formula

C6H100[1][2]

Molecular Weight 98.14 g/mol [2][3]

Boiling Point 115.70 °C (estimated)[4]
Melting Point -78 °C (estimated)[2]
Density 0.8483 g/cm? (estimated)[2]

Water Solubility

5208 mg/L at 25 °C (estimated)[5]

logP (o/w)

1.467 (estimated)[2][4]

Flash Point

9.90 °C (estimated)[4]

Synthesis of 2-Methyl-4-pentenal

A common laboratory-scale synthesis of 2-Methyl-4-pentenal involves the oxidation of 2-

Methyl-4-penten-1-ol. The following is a detailed experimental protocol for this conversion.

Experimental Protocol: Oxidation of 2-Methyl-4-penten-
1-ol

Objective: To synthesize 2-Methyl-4-pentenal from 2-Methyl-4-penten-1-ol via Swern

oxidation.

Materials:

2-Methyl-4-penten-1-ol

Oxalyl chloride

Dimethyl sulfoxide (DMSO)

Dichloromethane (DCM)
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o Triethylamine (Et3N)
 Brine solution

e Magnesium sulfate (MgS0O4)
Procedure:

e To a solution of oxalyl chloride (1.5 eq) in DCM at -60°C, a solution of anhydrous DMSO (3.0
eq) in DCM is added under a nitrogen atmosphere and stirred for 2 minutes.[6]

e A solution of 2-methylpent-4-en-1-ol (1.0 eq) in DCM is then added, and the resulting mixture
is stirred for 15 minutes at -60°C.[6]

» Triethylamine (5.0 eq) is subsequently added, and the reaction mixture is stirred at ambient
temperature for 20 minutes.[6]

e The reaction is quenched with the addition of DCM and water.[6]
e The organic layer is separated, washed with brine, dried over MgSO4, and filtered.[6]

o The filtrate is concentrated under reduced pressure to yield the crude product, which can be
further purified if necessary.[6]

Applications in Research and Development

2-Methyl-4-pentenal serves as a valuable building block in organic synthesis. Its applications
include:

o Flavor and Fragrance: It is used as a flavoring agent and in the synthesis of fruity and green
aroma compositions.[5]

e Pharmaceutical Synthesis: It is a key intermediate in the synthesis of complex molecules.
For instance, it has been utilized in an improved total synthesis of Epothilone B, a potent
anticancer agent.[7]

o Natural Product Chemistry: It can be used to study the chemical constituents of various
natural products, such as cucumber.[2]
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Signaling Pathways and Logical Relationships

The synthesis of 2-Methyl-4-pentenal from its corresponding alcohol is a fundamental
transformation in organic chemistry. The workflow for this process is depicted below.

Synthesis of 2-Methyl-4-pentenal

2-Methyl-4-penten-1-ol

Reagents:
Oxalyl chloride, DMSO, Et3N

Oxidation
(Swern Oxidation)

2-Methyl-4-pentenal

Click to download full resolution via product page

Caption: Synthetic pathway of 2-Methyl-4-pentenal.

Safety Information

It is crucial to handle 2-Methyl-4-pentenal with appropriate safety precautions in a laboratory
setting. The Globally Harmonized System (GHS) classification provides a summary of its
potential hazards.

Table 2: GHS Hazard Information
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. Precautionary
Pictogram(s) Hazard Statement(s)
Statement(s)

P210: Keep away from
heat/sparks/open flames/hot
surfaces. No smoking. P261.:
Avoid breathing mist or vapors.
P280: Wear protective

) ] gloves/protective clothing/eye
This chemical does not meet

o protection/face protection.
GHS hazard criteria for the

P302+P352: IF ON SKIN:

majority of reports.[8] However, .
o ) Wash with plenty of soap and
_ ] some reports indicate it may
No GHS pictogram available o water. P304+P340: IF

be a flammable liquid and

o INHALED: Remove person to
vapor, cause skin irritation, and _

) fresh air and keep comfortable
may cause respiratory _

for breathing.

P305+P351+P338: IF IN
EYES: Rinse cautiously with

irritation.[8]

water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Note: The absence of a pictogram and conflicting hazard statements suggest that the
toxicological properties have not been fully investigated. Standard safe laboratory practices
should be followed.

Conclusion

2-Methyl-4-pentenal is a valuable chemical intermediate with applications in various fields,
including flavor chemistry and pharmaceutical synthesis. A thorough understanding of its
properties, synthesis, and safety precautions is essential for its effective and safe utilization in
research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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